Cas no 152121-41-0 (1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione)

• Product Name: 1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
• CAS No: 152121-41-0
• MF: C₁₃H₈FNO₂
• MW: 229.206526756287
• MDL: MFCD08275988
• CID: 904007
• PubChem ID: 11790992
• Update Time: 2025-04-19

1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-2-(4-pyridinyl)-1,2-ethanedione
• 1-(4-fluorophenyl)-2-pyridin-4-ylethane-1,2-dione
• (4-Fluorophenyl)-4-pyridinyl-ethanedione
• 1-(4-Fluorophenyl)-2-(4-pyridyl)ethanedial
• 152121-41-0
• SCHEMBL3053668
• DTXSID90472893
• PWXKRICWMZJIJO-UHFFFAOYSA-N
• 1-(4-Fluorophenyl)-2-(pyridin-4-yl)ethanedione
• 1-(4-fluorophenyl)-2-(4-pyridyl)ethanedione
• C13H8FNO2
• DB-258826
• 1-(4-fluorophenyl)-2-(4-pyridyl)-1,2-ethandione
• 1-(4-FLUOROPHENYL)-2-(PYRIDIN-4-YL)ETHANE-1,2-DIONE
• BS-50508

• MDL： MFCD08275988
• Inchi： 1S/C13H8FNO2/c14-11-3-1-9(2-4-11)12(16)13(17)10-5-7-15-8-6-10/h1-8H
• InChI Key： PWXKRICWMZJIJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C(C1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 229.05400
• Monoisotopic Mass: 229.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03000
• LogP: 2.28630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives